Cas no 1805522-71-7 (2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1805522-71-7
• MF: C₈H₆F₆N₂
• MW: 244.137062549591
• CID: 4885446
• Update Time: 2025-06-23

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F6N2/c9-6-3(8(12,13)14)2-16-4(1-15)5(6)7(10)11/h2,7H,1,15H2
• InChI Key： PEQNAGVQSDYFFN-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CN=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1805522-71-7)

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine, identified by its CAS number 1805522-71-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its multiple fluorinated and functionalized substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The presence of an aminomethyl group at the 2-position of the pyridine ring introduces a reactive amine moiety, which can participate in various chemical transformations such as nucleophilic substitutions, condensations, and coupling reactions. This functionality makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the 3-(difluoromethyl) and 4-fluoro substituents enhance the electronic properties of the pyridine ring, influencing its reactivity and interaction with biological targets. The 5-(trifluoromethyl) group further contributes to the molecule's stability and lipophilicity, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of novel therapeutic agents. The fluorine atoms in this compound not only improve metabolic stability but also modulate binding affinity to biological receptors. For instance, studies have demonstrated that fluorinated pyridines can enhance the potency and selectivity of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The specific arrangement of fluorine atoms in 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine may confer unique advantages in this regard, making it a promising candidate for further exploration.

In addition to its potential as a drug intermediate, this compound has been investigated for its role in materials science and agrochemical applications. The combination of nitrogen, oxygen, and halogen functionalities provides a rich framework for designing molecules with tailored properties. For example, derivatives of this compound have shown promise as ligands in transition metal catalysis, facilitating various organic transformations. The aminomethyl group can also be used to link other functional units via click chemistry or other bioconjugation strategies, opening up possibilities for bioimaging probes or drug delivery systems.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have made it increasingly feasible to construct such complex molecules efficiently. Recent publications have reported novel synthetic routes that improve yield and purity, making this compound more accessible for research purposes.

Biological activity studies have revealed that derivatives of this compound exhibit a range of pharmacological effects. For example, modifications at the aminomethyl position can alter receptor binding profiles, leading to compounds with enhanced therapeutic efficacy or reduced toxicity. Preliminary data suggest that certain analogs may possess anti-inflammatory or antiviral properties, although further investigation is needed to fully elucidate their mechanisms of action. The structural diversity offered by this scaffold allows for extensive structural-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

The impact of fluorine substitution on electronic and steric properties has been well-documented in the literature. In 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine, the combined effect of these substituents likely results in a molecule with high lipophilicity and favorable pharmacokinetic profiles. These characteristics are particularly important for oral drugs, where absorption and distribution play critical roles in therapeutic success. Computational modeling has been instrumental in predicting how these structural features influence molecular behavior, providing insights that guide experimental design.

Future research directions may focus on exploring new synthetic pathways to diversify the library of related compounds. Additionally, advances in high-throughput screening technologies could accelerate the discovery of novel bioactive derivatives. The growing interest in fluorinated heterocycles underscores their significance as building blocks in modern drug discovery. As our understanding of structure-activity relationships improves, compounds like 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine will continue to serve as valuable starting points for developing innovative therapeutic solutions.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1805522-71-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive candidate for further exploration in pharmaceuticals, materials science, and synthetic chemistry. As new methodologies emerge and our understanding deepens, this molecule is poised to contribute to advancements that benefit both science and society.